Cas no 5457-73-8 (1-Propanol,3-(3-phenoxypropoxy)-)
5457-73-8 structure
Product Name:1-Propanol,3-(3-phenoxypropoxy)-
CAS No:5457-73-8
MF:C12H18O3
MW:210.269524097443
CID:384209
PubChem ID:229892
Update Time:2025-04-19
1-Propanol,3-(3-phenoxypropoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Propanol,3-(3-phenoxypropoxy)-
- 3-(3-phenoxypropoxy)propan-1-ol
- AC1L5IBG
- AC1Q57LA
- AR-1E6687
- CTK5A1755
- NSC23955
- SureCN972461
- SCHEMBL972461
- 5457-73-8
- DTXSID80282049
- NSC-23955
-
- Inchi: 1S/C12H18O3/c13-8-4-9-14-10-5-11-15-12-6-2-1-3-7-12/h1-3,6-7,13H,4-5,8-11H2
- InChI Key: KXSXYMFBORCGQJ-UHFFFAOYSA-N
- SMILES: O(CCCO)CCCOC1C=CC=CC=1
Computed Properties
- Exact Mass: 210.12564
- Monoisotopic Mass: 210.126
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 8
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Density: 1.052
- Boiling Point: 347.3°Cat760mmHg
- Flash Point: 163.9°C
- Refractive Index: 1.506
- PSA: 38.69
- LogP: 1.85450
1-Propanol,3-(3-phenoxypropoxy)- Related Literature
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Yu Long,Bing Yuan,Jianrui Niu,Xin Tong,Jiantai Ma New J. Chem., 2015,39, 1179-1185
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
5457-73-8 (1-Propanol,3-(3-phenoxypropoxy)-) Related Products
- 622-85-5(Phenyl propylether)
- 3898-41-7(Benzene, 1,4-dipropoxy-)
- 6180-61-6(3-Phenoxy-1-propanol)
- 18979-50-5(4-n-Propoxyphenol)
- 726-44-3(1,3-diphenoxypropane)
- 118943-21-8(1-Propanol,3-(4-methoxyphenoxy)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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